Cas no 88369-52-2 (Benzamide, 2-(acetylamino)-N-(2-chloro-3-pyridinyl)-)

Benzamide, 2-(acetylamino)-N-(2-chloro-3-pyridinyl)- structure
88369-52-2 structure
Product Name:Benzamide, 2-(acetylamino)-N-(2-chloro-3-pyridinyl)-
CAS No:88369-52-2
MF:C14H12ClN3O2
MW:289.716981887817
CID:635120
PubChem ID:13143772
Update Time:2025-04-19

Benzamide, 2-(acetylamino)-N-(2-chloro-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 2-(acetylamino)-N-(2-chloro-3-pyridinyl)-
    • 2-acetamido-N-(2-chloropyridin-3-yl)benzamide
    • 88369-52-2
    • DTXSID70521555
    • Inchi: 1S/C14H12ClN3O2/c1-9(19)17-11-6-3-2-5-10(11)14(20)18-12-7-4-8-16-13(12)15/h2-8H,1H3,(H,17,19)(H,18,20)
    • InChI Key: VHSHLEODJHQOSX-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CN=1)NC(C1C=CC=CC=1NC(C)=O)=O

Computed Properties

  • Exact Mass: 289.0618043g/mol
  • Monoisotopic Mass: 289.0618043g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 71.1Ų
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